Cas no 99257-94-0 (1-Methyl-1H-imidazol-1-ium;trifluoromethanesulfonate)

• Product Name: 1-Methyl-1H-imidazol-1-ium;trifluoromethanesulfonate
• CAS No: 99257-94-0
• MF: C₅H₇F₃N₂O₃S
• MW: 232.1809
• MDL: MFCD00274101
• CID: 2858145
• PubChem ID: 57357189
• Update Time: 2025-06-30

1-Methyl-1H-imidazol-1-ium;trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• N-methylimidazole triflate
• 1-Methylimidazole Triflate
• 1-Methylimidazolium Triflate
• 1-Methylimidazolium Trifluoromethanesulfonate
• 1-Methyl-1H-imidazol-1-ium;trifluoromethanesulfonate
• 1-Methylimidazolium trifluoromethanesulfonate, 98%
• MFCD00274101
• n-methylimidazolium trifluoromethanesulfonate
• E79006
• 1-Methylimidazole Trifluoromethanesulfonate
• 99257-94-0

• MDL： MFCD00274101
• Inchi： 1S/C4H6N2.CHF3O3S/c1-6-3-2-5-4-6;2-1(3,4)8(5,6)7/h2-4H,1H3;(H,5,6,7)
• InChI Key： QSIFOTQDNVCTTM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].[N+]1([H])(C([H])=NC([H])=C1[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 232.01294775g/mol
• Monoisotopic Mass: 232.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4

Experimental Properties

• Melting Point: 88°C(lit.)

1-Methyl-1H-imidazol-1-ium;trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 1-Methyl-1H-imidazol-1-ium;trifluoromethanesulfonate

1-Methyl-1H-imidazol-1-ium Trifluoromethanesulfonate: A Comprehensive Overview

The compound with CAS No. 99257-94-0, commonly referred to as 1-Methyl-1H-imidazol-1-ium trifluoromethanesulfonate, is a unique chemical entity that has garnered significant attention in various scientific and industrial applications. This compound is composed of a 1-Methyl-1H-imidazolium cation and a trifluoromethanesulfonate anion, making it a quaternary ammonium salt with distinct physical and chemical properties.

Recent studies have highlighted the importance of imidazolium-based compounds in the field of electrochemistry, particularly as components in ionic liquids and electrolytes for lithium-ion batteries. The imidazolium cation in this compound contributes to its high thermal stability and excellent conductivity, which are critical properties for advanced battery systems. Researchers have demonstrated that incorporating 1-Methyl-1H-imidazolium trifluoromethanesulfonate into electrolytes can significantly enhance the cycling performance and energy density of lithium-ion batteries, making it a promising candidate for next-generation energy storage solutions.

In addition to its role in electrochemistry, this compound has also found applications in catalysis. The trifluoromethanesulfonate anion, also known as the triflate anion, is a strong Lewis acid that can activate various substrates in organic reactions. Recent research has explored the use of this compound as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity. Its ability to stabilize transition states through ion-pairing interactions makes it particularly effective in complex organic transformations.

The synthesis of 1-Methyl-1H-imidazolium trifluoromethanesulfonate typically involves quaternization reactions where an imidazole derivative reacts with an alkylating agent in the presence of the triflate anion. This process is highly efficient and can be scaled up for industrial production. The resulting compound is stable under a wide range of conditions, making it suitable for use in both laboratory and industrial settings.

From a structural perspective, the imidazolium cation exhibits aromaticity due to conjugation within the five-membered ring, while the triflate anion contributes to the compound's ionic nature. This combination results in a material with unique electronic properties that are highly desirable in modern materials science. For instance, studies have shown that thin films of this compound can be used as dielectric materials in capacitors, offering high capacitance values and excellent stability under varying electric fields.

Furthermore, the environmental impact of 1-Methyl-1H-imidazolium trifluoromethanesulfonate has been a topic of recent research. Scientists have investigated its biodegradability and toxicity profiles, with findings suggesting that it is relatively non-toxic to aquatic life when used at recommended concentrations. This makes it a safer alternative to traditional hazardous chemicals in certain industrial processes.

In conclusion, 1-Methyl-1H-imidazolium trifluoromethanesulfonate (CAS No. 99257-94-0) is a versatile compound with applications spanning electrochemistry, catalysis, materials science, and environmental chemistry. Its unique properties and compatibility with advanced technologies position it as a key material for future innovations across multiple industries.